Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Biocompatibility and Bioactivity Data of NAG-
based Polymers

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N-Acryloylglycine

CAS No.: 24599-25-5

Cat. No.: S663276

The table below consolidates experimental results for various NAG-containing copolymers, highlighting

their performance in different biological models.

Polymer Test Model (Cell Key Performance . . Source

. . . ) Observed Biological Effect o
Material Line/Organism) Metrics (Citation)
P(NAG-co- Cancer cells Docking score: ~ Inhibits heparanase activity, [1]
Ac) (Heparanase-driven -11.08 kcal mol—t acts as a migratory inhibitor,
hydrogel malignancies) induces programmed cell

death, anti-angiogenic.

P(NAG-Ac- HUVEC cells High cell viability Confirmed as biocompatible. [2]
NAE)

hydrogel

P(NAG-Ac- PC12 cells Proliferation rate: Promotes cell proliferation. [2]
NAE) 152.7 £ 13.7%

hydrogel

P(NAG-Ac- LN229 (Glioblastoma) Cytotoxic effect Shows specific cytotoxicity [2]
NAE) & MDA-MB-231 towards aggressive cancer
hydrogel (TNBC) cells cells.
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Polymer Test Model (Cell Key Performance . . Source
) ] ) ) Observed Biological Effect o
Material Line/Organism) Metrics (Citation)
P(NAG-co- Triple-Negative ICs0: 350 yg mL~—t  Effective treatment against [3]
NAPA)(1:4) Breast Cancer (with TNBC with high breast
NPs (TNBC) DHA/piperine tissue targeting.
drugs)

Detailed Experimental Context and Protocols

The biological effects summarized in the table were characterized using established biomedical research

methodologies. Here is a breakdown of the key experimental approaches referenced in the studies:

e Cytotoxicity and Cell Proliferation: These were assessed using standard assays such as MTT,
XTT, or Neutral Red Uptake to measure cell viability and metabolic activity [4]. For example, the
152.7% proliferation rate in PC12 cells was likely determined using such methods [2].

e Anti-cancer Activity: The effectiveness against cancer cells was evaluated by determining the ICso
value (the concentration that inhibits 50% of cell growth) [3]. The inhibition of specific enzymes like
heparanase was studied using molecular docking simulations to predict binding affinity and
interaction sites [1].

e Biocompatibility: This was confirmed by demonstrating high cell viability in normal human cell lines,
such as HUVECs (Human Umbilical Vein Endothelial Cells) [2].

¢ Mechanical Properties: For hydrogel applications, the storage modulus (G") was measured to
confirm the material's mechanical stability, which is crucial for applications like neuroregeneration [2].

Understanding Biocompatibility Testing Standards

Since the search results did not yield standard regulatory test reports but rather application-focused research,
it is important to distinguish between the two. The "Big Three" tests required by ISO 10993 for medical

device approval are [4]:

¢ Cytotoxicity: Assesses if the material causes cell death or damage.
¢ Sensitization: Evaluates the potential to cause allergic reactions.
¢ Irritation: Determines if the material causes localized inflammation.
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The studies on NAG-based polymers primarily provide evidence of cytocompatibility (positive interaction
with desired cells) and specific cytotoxicity (targeted killing of cancer cells) within a research context,

which is a strong positive indicator but is not a substitute for formal, standardized biocompatibility testing.

Research Workflow Diagram

The following diagram outlines the general workflow from material synthesis to biological characterization,

as reflected in the reviewed studies.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s663276?utm_src=pdf-body-img
https://www.smolecule.com/products/s663276?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s663276?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

References

1. Poly[( N -acryloyl glycine)-co-(acrylamide)]-induced cell growth inhibition... [pubs.rsc.org]

2. Neurogenic and angiogenic poly( N - acryloylglycine )- co-(acrylamide)...

[pubmed.ncbi.nim.nih.gov]
3. Organ-targeted drug delivery systems (OTDDS) of poly... [pubs.rsc.org]
4. The “Big Three” in biocompatibility testing of medical devices... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Biocompatibility and Bioactivity Data of NAG-based Polymers].
Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b663276#n-

acryloylglycine-biocompatibility-testing-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2025/nr/d5nr00079c
https://pubmed.ncbi.nlm.nih.gov/38835196/
https://pubmed.ncbi.nlm.nih.gov/38835196/
https://pubs.rsc.org/en/content/articlelanding/2025/tb/d4tb02445a
https://pmc.ncbi.nlm.nih.gov/articles/PMC10800850/
https://www.smolecule.com/products/b663276#n-acryloylglycine-biocompatibility-testing-results
https://www.smolecule.com/products/b663276#n-acryloylglycine-biocompatibility-testing-results
https://www.smolecule.com/products/b663276#n-acryloylglycine-biocompatibility-testing-results
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s663276?utm_src=pdf-bulk
https://www.smolecule.com/products/s663276?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s663276?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

